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Disclaimer: Initial searches for "Executive Order 1428" did not yield a relevant executive order
pertaining to funding decisions. It is possible this is a reference to Executive Order 14028,
“Improving the Nation's Cybersecurity," which focuses on cybersecurity standards and does not
govern the process for appealing funding decisions.[1][2][3][4] The following guide provides a
general overview of the process for appealing a funding decision from a U.S. federal agency,
based on publicly available information and common procedures. The specific processes can
vary between funding agencies.

Troubleshooting Your Funding Decision

This section addresses immediate questions researchers may have upon receiving an
unfavorable funding decision.
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Question

Answer

My grant application was denied. What are my

immediate first steps?

Carefully read the official notification from the
funding agency. This document should outline
the reasons for the decision and will specify if
there is a process for appeal and the associated
deadlines.[5][6]

Can | appeal any funding decision?

Not all decisions are appealable. Generally, you
cannot appeal the scientific merit or peer review
scoring of your proposal. Appeals are typically
limited to procedural errors or instances where
the agency did not follow its own stated review

process.[7]

What is the difference between a resubmission

and an appeal?

A resubmission is a revised version of your
original proposal that you submit in a future
funding cycle. An appeal is a formal request for
the funding agency to reconsider a decision
based on a perceived flaw in the review

process.

Where can | find the specific appeal procedures

for my grant?

The funding opportunity announcement (FOA)
or the agency's grants policy and procedures
guide are the primary sources for this
information. The denial notification may also

provide a direct link or contact person.[3][5]

Frequently Asked Questions (FAQs) About the

Appeals Process

This section provides in-depth answers to common questions regarding the formal appeals

process.

Q: On what grounds can | file an appeal?

A: Successful appeals are typically based on procedural errors. Examples include:
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e The review process did not follow the guidelines outlined in the funding opportunity
announcement.

e There is evidence of a conflict of interest with a reviewer.

e The decision was based on a misunderstanding of agency policy.

e The review panel lacked the appropriate expertise to evaluate the proposal.
Q: What should I include in my appeal letter?

A: Your appeal letter should be professional, concise, and focused on the procedural issues.[4]
[8] Key components include:

o Aclear statement that you are appealing the decision.
e The name and number of the grant application.
» A specific description of the alleged procedural error.

o Evidence to support your claim, such as excerpts from the FOA or reviewer comments that
demonstrate a misunderstanding of the review criteria.

o Arespectful request for a re-review or other appropriate remedy.
Q: What is the typical timeline for an appeal?

A: The timeline can vary significantly between agencies. However, some general timelines are
common.
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Stage Typical Timeframe Notes

The date you receive the

Notification of Decision Day 0 o ] o
official funding decision.
Some agencies may require a
Within 10-30 days of formal notice of intent to
Intent to Appeal o i
notification appeal before the full appeal is

submitted.[2][3][5]

o This is the deadline for
o Within 30-60 days of o
Submission of Full Appeal o submitting your complete
notification
appeal package.

The time it takes for the
Agency Review of Appeal Several months agency to review the appeal
can vary widely.[3]

You will receive a formal
Final Decision on Appeal Varies written decision on your

appeal.

Q: What are the potential outcomes of an appeal?
A: The potential outcomes of an appeal include:
o Denial of the appeal: The agency upholds its original decision.

» Re-review of the proposal: The agency agrees that a procedural error occurred and will have
the proposal reviewed again. This does not guarantee funding.

e Funding of the proposal: This is a rare outcome but may occur if the procedural error was
egregious and clearly prevented a fundable score.

Experimental Protocol: Preparing and Submitting a
Funding Appeal

This section provides a step-by-step guide for preparing and submitting your appeal.
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« Initial Assessment:
o Thoroughly review the funding agency's decision and the reviewers' comments.

o Identify any potential procedural errors. It is advisable to consult with a trusted colleague
or mentor for an objective opinion.

o Gather Documentation:

o Collect all relevant documents, including the funding opportunity announcement, your full
grant application, the official decision letter, and the reviewers' critiques.

» Draft the Appeal Letter:

o Address the letter to the specific individual or office designated in the appeal procedures.

[8]1°]

o Clearly and professionally state the grounds for your appeal, citing specific evidence from
your gathered documentation.[4]

o Avoid emotional language and focus on the facts of the procedural error.
 Internal Review:

o Have your appeal letter and supporting documents reviewed by your institution's
sponsored programs office or equivalent. They can provide valuable feedback and ensure
compliance with institutional policies.

e Submission:
o Submit the appeal package through the official channels specified by the funding agency.
o Ensure your submission is on time and that you receive a confirmation of receipt.

Visualization of the Funding Appeal Process

The following diagram illustrates a generalized workflow for appealing a funding decision.
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Caption: Generalized workflow of the funding appeal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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